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Compound of Interest

Compound Name:
[Leu5]-Enkephalin TFA(58822-25-

6(free bas))

Cat. No.: B8103135

Get Quote

As a Senior Application Scientist, I frequently audit laboratory workflows involving synthetic

peptides to ensure both experimental integrity and environmental compliance. [Leu5]-

Enkephalin is a highly conserved endogenous opioid peptide analog widely utilized in

neuropharmacological and receptor-binding assays.

While the free base of[Leu5]-Enkephalin (CAS 58822-25-6) is not classified as a hazardous

substance under standard GHS criteria[1], it is predominantly synthesized, supplied, and

utilized as a Trifluoroacetate (TFA) salt (CAS 73563-78-7). The presence of this TFA counterion

fundamentally changes the logistical and safety requirements for its disposal. This guide

provides a self-validating, field-proven system for the safe handling, spill containment, and

terminal disposal of[Leu5]-Enkephalin TFA.

Chemical Profiling & Risk Assessment
To design an effective safety protocol, we must first understand the causality behind the

chemical's behavior. The risks associated with[Leu5]-Enkephalin TFA do not stem from acute

toxicity, but rather from its physical state and its chemical counterion.
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The Aerosolization Risk: Lyophilized peptide powders are highly electrostatic. Opening a vial

without proper equilibration can cause the powder to aerosolize, leading to unintended

inhalation of a biologically active compound[1].

The Fluorination Factor (TFA): The trifluoroacetate counterion contains stable carbon-fluorine

bonds. When subjected to standard thermal degradation (like basic medical waste

incineration), fluorinated compounds generate highly toxic and corrosive hydrogen fluoride

(HF) gas[2]. Therefore, disposal requires specific, high-temperature chemical incineration

infrastructure.

Quantitative Safety Data Summary
Parameter Specification / Requirement

CAS Numbers
58822-25-6 (Free base)[3] / 73563-78-7 (TFA

salt)

Molecular Formula C28H37N5O7 • xCF3COOH

Solubility Profile
Soluble in Water (≥ 1 mg/mL), DMSO,

Methanol[4]

GHS Classification
Not classified as a hazardous substance or

mixture[1]

Storage Conditions
-20°C, desiccated, tightly sealed, away from

light[3]

Required PPE
Nitrile gloves, safety goggles (EN166/NIOSH),

lab coat[3]

Primary Hazards Dust inhalation, minor skin/eye irritation[4]

Operational Safety Protocol: Handling &
Reconstitution
Every protocol in your laboratory should be a self-validating system. The following methodology

ensures that the peptide is dissolved completely without exposing the researcher to

electrostatic dust or compromising the peptide's structural integrity.
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Step-by-Step Reconstitution Methodology:

Thermal Equilibration: Remove the sealed vial from the -20°C freezer and place it in a

desiccator at room temperature for 30 minutes. Causality: Opening a cold vial introduces

atmospheric moisture, which rapidly degrades the peptide and causes the powder to clump.

Powder Consolidation: Centrifuge the vial at 10,000 x g for 60 seconds. Causality: This

forces all electrostatic powder from the cap and walls down to the bottom of the vial,

preventing aerosolization upon opening.

Solvent Addition: In a Class II Biological Safety Cabinet or chemical fume hood, carefully

remove the crimp seal. Add the desired solvent (e.g., sterile ddH2O or DMSO) directly to the

vial.

Gentle Dissolution: Pipette the solution up and down gently. Do not vortex.Causality:

Vortexing can cause mechanical shearing of the peptide bonds and introduce air bubbles

that promote oxidation.

Spill Containment & Neutralization Workflow
Accidental releases require immediate, methodical action to prevent environmental discharge

and cross-contamination.

Protocol for Spill Response:

Isolate & Protect: Restrict access to the spill area. Verify that your PPE (nitrile gloves, safety

goggles, lab coat) is secure[4].

Containment of Solid Spills: If the lyophilized powder is spilled, do not sweep it dry. Dry

sweeping aerosolizes the peptide[1]. Instead, cover the powder with a damp paper towel to

weigh it down, then carefully wipe it up.

Containment of Liquid Spills: For reconstituted solutions, absorb the liquid using a finely-

powdered liquid-binding material (e.g., diatomite or universal laboratory binders)[1].

Decontamination: Scrub the affected surface thoroughly with 70% ethanol or isopropanol to

denature any remaining peptide, followed by a final wash with deionized water[1].
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Waste Segregation: Place all contaminated paper towels, binders, and gloves into a clearly

labeled, sealable chemical waste container.

Comprehensive Disposal Procedures
Because [Leu5]-Enkephalin is a TFA salt, it must never be discharged into drains or the general

environment[3]. The following procedures ensure compliance with EPA/RCRA (or equivalent

international) regulations.

A. Solid Waste (Powders and Empty Vials)
Sweep up any residual solid waste and shovel it into a suitable, tightly closed container[4]. This

container must be handed over to a licensed, professional waste disposal company. Critical

Requirement: The waste must be burned in a chemical incinerator equipped with an afterburner

and a chemical scrubber[2]. The scrubber is non-negotiable, as it neutralizes the toxic

fluorinated exhaust generated by the TFA counterion.

B. Liquid Waste (Aqueous vs. Organic)
Liquid waste must be segregated based on the solvent used during reconstitution:

Aqueous Streams: Buffer solutions containing the peptide should be collected in a

designated aqueous chemical waste carboy (pH 6-8).

Organic Streams: If the peptide was dissolved in DMSO or Methanol, it must be placed in a

designated organic solvent waste container. Causality: DMSO is a powerful dermal

penetrant. Segregating it prevents accidental exposure to a mixture that could carry the

peptide directly through a researcher's skin.

C. Contaminated Consumables
All pipette tips, microcentrifuge tubes, and PPE that came into contact with the peptide must be

treated as chemically contaminated solid waste and sent for scrubber-equipped incineration.

Disposal Workflow Visualization
The following logical diagram maps the decision tree for processing [Leu5]-Enkephalin TFA

waste streams.
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Fig 1: Disposal workflow for [Leu5]-Enkephalin TFA, emphasizing scrubber-equipped

incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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